Cas no 40019-35-0 (Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate)
40019-35-0 structure
Product Name:Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate
CAS No:40019-35-0
MF:C11H9ClN2O3
MW:252.65376162529
CID:4713852
Update Time:2023-08-16
Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ETHYL 5-(4-CHLOROPHENYL)-[1,2,4]OXADIAZOLE-3-CARBOXYLATE
- ethyl 5-(4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate
- OOSCXFAGAAVOHX-UHFFFAOYSA-N
- SBB101170
- Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate
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- Inchi: 1S/C11H9ClN2O3/c1-2-16-11(15)9-13-10(17-14-9)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
- InChI Key: OOSCXFAGAAVOHX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(C(=O)OCC)=NO1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Topological Polar Surface Area: 65.2
Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432247-1g |
Ethyl 5-(4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate |
40019-35-0 | 95% | 1g |
¥772.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432247-5g |
Ethyl 5-(4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylate |
40019-35-0 | 95% | 5g |
¥3792.00 | 2024-05-15 |
Ethyl 5-(4-chlorophenyl)-[1,2,4]oxadiazole-3-carboxylate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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